N,N-Dimethyl-L-Valine

• IUPAC Name: (2S)-2-(dimethylamino)-3-methylbutanoic acid
• InChI: InChI=1S/C7H15NO2/c1-5(2)6(7(9)10)8(3)4/h5-6H,1-4H3,(H,9,10)/t6-/m0/s1
• InChI Key: APGLTERDKORUHK-LURJTMIESA-N
• Canonical SMILES: CC(C)C(C(=O)O)N(C)C
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)N(C)C
• Molecular Formula: C7H15NO2
• DSSTOX Substance ID: DTXSID10451600
• Molecular Weight: 145.20 g/mol
• CAS No.: 2812-32-0

Description

N,N-Dimethyl-L-Valine is a derivative of the amino acid L-valine, characterized by the presence of two methyl groups attached to the nitrogen atom within the amine group of the amino acid. This unique structure renders it valuable for various applications, such as peptide and protein synthesis, and research into biochemical and physiological effects .

Scientific Research Applications

N,N-Dimethyl-L-Valine has a wide range of applications in scientific research:

Chemistry: Used as a substrate for enzyme-catalyzed reactions and in the synthesis of peptides and proteins.

Biology: Studied for its role in biochemical and physiological transformations.

Medicine: Investigated for its potential therapeutic applications, including its use as a synthetic intermediate in pharmaceutical synthesis.

Industry: Utilized in the production of various chemical intermediates and as a building block for more complex molecules

Safety and Hazards

N,N-Dimethyl-L-Valine is not for human or veterinary use. It should be considered hazardous until further information becomes available.

Mechanism of Action

Target of Action

N,N-Dimethyl-L-Valine is a synthetic intermediate useful for pharmaceutical synthesis It is closely related to l-arginine, a conditionally-essential amino acid .

Mode of Action

It is known that it interferes with l-arginine in the production of nitric oxide, a key chemical to endothelial and hence cardiovascular health .

Biochemical Pathways

It is known that it is a metabolic by-product of continual protein modification processes in the cytoplasm of all human cells .

Biochemical Analysis

Biochemical Properties

N,N-Dimethyl-L-Valine serves as a common substrate for enzyme-catalyzed reactions due to its ability to undergo a broad spectrum of biochemical and physiological transformations

Molecular Mechanism

It is known to be a synthetic intermediate useful for pharmaceutical synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions: N,N-Dimethyl-L-Valine can be synthesized through various methods. One common approach involves the methylation of L-valine using methyl iodide in the presence of a base such as sodium hydroxide. The reaction typically occurs in an organic solvent like dimethyl sulfoxide (DMSO) under controlled temperature conditions .

Industrial Production Methods: In industrial settings, the production of this compound often involves microbial synthesis due to its high stereo selectivity and environmentally friendly process. Microbial asymmetric degradation of DL-valine and microbial stereoselective hydrolysis of N-acyl-DL-valine by N-acyl-D-amino acid amidohydrolase are some of the methods employed .

Chemical Reactions Analysis

Types of Reactions: N,N-Dimethyl-L-Valine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: this compound can participate in substitution reactions where the dimethylamino group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Various alkyl halides in the presence of a base.

Major Products Formed:

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary amines.

Substitution: Formation of N-alkylated derivatives.

Comparison with Similar Compounds

N,N-Dimethylglycine: Another dimethylated amino acid with similar properties but different applications.

N,N-Dimethylarginine: Known for its role as an inhibitor of nitric oxide synthase.

N,N-Dimethylphenylalanine: Used in the synthesis of peptides and proteins

Uniqueness: N,N-Dimethyl-L-Valine is unique due to its specific structure, which allows it to undergo a wide range of biochemical and physiological transformations. Its applications in peptide and protein synthesis, as well as its role as a synthetic intermediate in pharmaceutical synthesis, highlight its versatility and importance in scientific research .

Customer Q & A

Q1: How is N,N-Dimethyl-L-Valine used in analytical chemistry, specifically in the context of the provided research?

A1: this compound acts as a chiral ligand-exchanger when complexed with Copper (II) ions []. This complex is then used as part of the mobile phase in chiral liquid chromatography, a technique for separating enantiomers (mirror-image molecules).

• Resolving malic acid enantiomers: The Cu(II)/(this compound)₂ complex enables separation of D-malic acid and L-malic acid in apple juice []. This is crucial for detecting adulteration with synthetic DL-malic acid, which standard analytical methods might miss.
• Determining the absolute configuration of natural products: After hydrolysis of citrinadin A, a novel alkaloid, the presence of this compound confirmed the existence of an this compound residue within the larger molecule [].

Q2: What are the advantages of using this compound in chiral separations compared to other methods?

A2: While the provided research doesn't directly compare this compound to other methods, some potential advantages can be inferred:

• Compatibility with aqueous systems: The research demonstrates its use in reversed-phase HPLC with aqueous mobile phases [], which is advantageous for analyzing biological samples like apple juice.
• Selectivity for α-hydroxy acids: The Cu(II)/(this compound)₂ complex, combined with post-column detection using iron (III), allows for specific detection of α-hydroxy acids, simplifying sample analysis [].
• Potential for direct D-malic acid determination: The research suggests this method could allow for direct measurement of D-malic acid, potentially offering advantages over the indirect methods commonly used at the time [].